2'-Chloro-2-fluoro-5'-methoxybiphenyl-4-amine
Cat. No. B8423256
M. Wt: 251.68 g/mol
InChI Key: GEIQEYAETWWTNB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08686048B2
Procedure details
The title compound (280 mg) was prepared from 4-bromo-3-fluoroaniline (227 mg, 1.2 mmol) and 2-chloro-5-methoxyphenylboronic acid (290 mg, 1.6 mmol) as a pale-yellow liquid.
Name
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:8]=[CH:7][C:5]([NH2:6])=[CH:4][C:3]=1[F:9].[Cl:10][C:11]1[CH:16]=[CH:15][C:14]([O:17][CH3:18])=[CH:13][C:12]=1B(O)O>>[Cl:10][C:11]1[CH:16]=[CH:15][C:14]([O:17][CH3:18])=[CH:13][C:12]=1[C:2]1[CH:8]=[CH:7][C:5]([NH2:6])=[CH:4][C:3]=1[F:9]
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Inputs
Step One
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Name
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|
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Quantity
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227 mg
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Type
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reactant
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Smiles
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BrC1=C(C=C(N)C=C1)F
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Name
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Quantity
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290 mg
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Type
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reactant
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Smiles
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ClC1=C(C=C(C=C1)OC)B(O)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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ClC1=C(C=C(C=C1)OC)C1=C(C=C(C=C1)N)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 280 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 92.7% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
